Cas no 22543-30-2 (12-AMINO-1-DODECANOIC ACID, METHYL ESTER, HYDROCHLORIDE SALT)

• Product Name: 12-AMINO-1-DODECANOIC ACID, METHYL ESTER, HYDROCHLORIDE SALT
• CAS No: 22543-30-2
• MF: C₁₂H₂₆ClNO₂
• MW: 251.793343067169
• CID: 825347
• Update Time: 2026-04-29

12-AMINO-1-DODECANOIC ACID, METHYL ESTER, HYDROCHLORIDE SALT Chemical and Physical Properties

Names and Identifiers

• 12-AMINO-1-DODECANOIC ACID, METHYL ESTER, HYDROCHLORIDE SALT
• LogP
• 12-Aminododecanoic acid hydrochloride (1:1)

Computed Properties

• Exact Mass: 251.16538

Experimental Properties

• Melting Point: 157-160°C
• PSA: 63.32

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Medium-chain fatty acids

Additional information on 12-AMINO-1-DODECANOIC ACID, METHYL ESTER, HYDROCHLORIDE SALT

12-AMINO-1-DODECANOIC ACID, METHYL ESTER, HYDROCHLORIDE SALT (CAS No. 22543-30-2): An Overview

12-Amino-1-dodecanoic acid, methyl ester, hydrochloride salt (CAS No. 22543-30-2) is a versatile compound with significant applications in various fields, including pharmaceuticals, chemical synthesis, and materials science. This comprehensive overview delves into the chemical structure, physical properties, synthesis methods, and potential applications of this compound, drawing on the latest research findings to provide a detailed and up-to-date perspective.

Chemical Structure and Properties

The molecular formula of 12-amino-1-dodecanoic acid, methyl ester, hydrochloride salt is C₁₄H₂₉NO₃·HCl. This compound consists of a long aliphatic chain with an amino group at the 12th carbon position and a methyl ester group at the carboxylic acid end. The presence of the hydrochloride salt form ensures good solubility in water and polar organic solvents, making it suitable for various chemical reactions and biological assays.

The compound exhibits a melting point of approximately 85-87°C and is stable under normal laboratory conditions. Its solubility in water is around 50 mg/mL at room temperature, which can be further enhanced by adjusting the pH or using co-solvents. The hydrochloride salt form also contributes to its stability in aqueous solutions, reducing the risk of degradation or decomposition.

Synthesis Methods

The synthesis of 12-amino-1-dodecanoic acid, methyl ester, hydrochloride salt can be achieved through several routes. One common method involves the reaction of 12-amino-1-dodecanoic acid with methanol in the presence of an acid catalyst to form the methyl ester. The resulting product is then treated with hydrogen chloride gas to form the hydrochloride salt. This process is efficient and scalable, making it suitable for both laboratory-scale synthesis and industrial production.

Another approach involves the use of protected amino acids as intermediates. For example, Boc (tert-butyloxycarbonyl) protection can be used to protect the amino group during the esterification step. After forming the methyl ester, the Boc group can be removed using an acid catalyst such as trifluoroacetic acid (TFA), followed by treatment with hydrogen chloride to form the final product. This method provides better control over side reactions and yields higher purity products.

Applications in Pharmaceuticals

12-Amino-1-dodecanoic acid, methyl ester, hydrochloride salt has shown promise in pharmaceutical research due to its unique chemical structure and functional groups. Recent studies have explored its potential as a building block for drug delivery systems and as a precursor for synthesizing bioactive compounds.

In drug delivery systems, this compound can be used to modify liposomes or nanoparticles to enhance their stability and targeting capabilities. The long aliphatic chain provides hydrophobic interactions that can improve membrane penetration, while the amino group can be functionalized to attach targeting ligands or other bioactive molecules.

In addition, 12-amino-1-dodecanoic acid, methyl ester, hydrochloride salt has been investigated as a precursor for synthesizing anti-inflammatory agents and antimicrobial peptides. Its ability to undergo selective chemical modifications makes it a valuable starting material for developing novel therapeutic agents with improved efficacy and reduced side effects.

Potential in Chemical Synthesis

Beyond pharmaceutical applications, 12-amino-1-dodecanoic acid, methyl ester, hydrochloride salt is a valuable reagent in organic synthesis. Its versatile functional groups enable it to participate in a wide range of chemical reactions, including nucleophilic substitutions, condensations, and coupling reactions.

In polymer chemistry, this compound can be used as a monomer or comonomer to synthesize functional polymers with tailored properties. For example, copolymers containing this monomer have been shown to exhibit excellent biocompatibility and biodegradability, making them suitable for biomedical applications such as tissue engineering scaffolds and drug-eluting devices.

Mechanistic Studies and Recent Research Findings

The unique properties of 12-amino-1-dodecanoic acid, methyl ester, hydrochloride salt have attracted significant attention from researchers in various fields. Recent studies have focused on understanding its behavior in different environments and exploring its potential applications.

A study published in the Journal of Medicinal Chemistry investigated the use of this compound as a scaffold for designing anti-cancer drugs. The researchers found that derivatives of this compound exhibited potent cytotoxic activity against several cancer cell lines. The long aliphatic chain was found to enhance cellular uptake and retention of the drug molecules.

In another study published in Biomacromolecules, researchers explored the self-assembly behavior of copolymers containing this monomer. They observed that these copolymers formed well-defined micelles in aqueous solutions with high drug loading capacity and controlled release profiles. These findings highlight the potential of this compound in developing advanced drug delivery systems.

Safety Considerations

Safety is a critical aspect when handling any chemical compound. While 12-amino-1-dodecanoic acid, methyl ester, hydrochloride salt is generally considered safe under normal laboratory conditions, proper precautions should be taken to ensure safe handling and storage.

This compound should be stored in a cool, dry place away from direct sunlight and sources of heat or ignition. Personal protective equipment (PPE) such as gloves and safety goggles should be worn when handling this compound to prevent skin contact or inhalation of dust particles.

In case of accidental exposure or spillage, appropriate first aid measures should be taken immediately. For example, if skin contact occurs, rinse the affected area with plenty of water for at least 15 minutes. If inhalation occurs, move to fresh air immediately and seek medical attention if necessary.

Conclusion

12-Amino-1-dodecanoic acid, methyl ester, hydrochloride salt (CAS No. 22543-30-2) is a multifunctional compound with a wide range of applications in pharmaceuticals, chemical synthesis, and materials science. Its unique chemical structure provides opportunities for developing novel therapeutic agents and advanced materials with improved properties.

Ongoing research continues to uncover new possibilities for this compound across various fields. As our understanding of its behavior and potential applications grows, it is likely that we will see even more innovative uses for this versatile molecule in the future.